Cas no 1805251-09-5 (Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate
• CAS No: 1805251-09-5
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4863169
• Update Time: 2025-10-22

Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-6(15)3-4-2-5(10)7(8(11)12)9(13-4)14(16)17/h2,8H,3H2,1H3
• InChI Key： SMMNTPQDVJIRFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=NC(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate

Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805251-09-5): An Overview

Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805251-09-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate includes a pyridine ring substituted with a bromo group, a difluoromethyl group, and a nitro group, along with an acetate ester moiety. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate in the development of new drugs. For instance, a research team at the University of California, San Francisco, has reported that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The bromo and difluoromethyl substituents enhance the compound's lipophilicity and metabolic stability, which are crucial for drug efficacy and safety.

In addition to its role as an intermediate, Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate has been explored for its potential as a lead compound in drug discovery. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The nitro group on the pyridine ring is believed to play a critical role in this activity by disrupting viral replication processes.

The synthetic accessibility of Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate has also been well-documented. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the reaction of 4-bromo-3-(difluoromethyl)-2-nitropyridine with methyl chloroacetate in the presence of a base such as potassium carbonate. This approach not only simplifies the synthesis but also improves yield and purity, making it suitable for industrial applications.

Furthermore, the physical and chemical properties of Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

The safety profile of Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate is another important aspect to consider. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, Methyl 4-bromo-3-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805251-09-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to the advancement of healthcare and medicine.